N-Acetyl-N'-[4-(4-morpholinylmethyl)phenyl]thiourea N-Acetyl-N'-[4-(4-morpholinylmethyl)phenyl]thiourea

Brand Name: Vulcanchem

CAS No.: 638156-20-4

VCID: VC0490009

InChI: InChI=1S/C14H19N3O2S/c1-11(18)15-14(20)16-13-4-2-12(3-5-13)10-17-6-8-19-9-7-17/h2-5H,6-10H2,1H3,(H2,15,16,18,20)

SMILES: CC(=O)NC(=S)NC1=CC=C(C=C1)CN2CCOCC2

Molecular Formula: C14H19N3O2S

Molecular Weight: 293.39g/mol

N-Acetyl-N'-[4-(4-morpholinylmethyl)phenyl]thiourea

CAS No.: 638156-20-4

VCID: VC0490009

Molecular Formula: C14H19N3O2S

Molecular Weight: 293.39g/mol

CAS No.	638156-20-4
Product Name	N-Acetyl-N'-[4-(4-morpholinylmethyl)phenyl]thiourea
Molecular Formula	C14H19N3O2S
Molecular Weight	293.39g/mol
IUPAC Name	N-[[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl]acetamide
Standard InChI	InChI=1S/C14H19N3O2S/c1-11(18)15-14(20)16-13-4-2-12(3-5-13)10-17-6-8-19-9-7-17/h2-5H,6-10H2,1H3,(H2,15,16,18,20)
Standard InChIKey	LECUBSZZZSQAPU-UHFFFAOYSA-N
SMILES	CC(=O)NC(=S)NC1=CC=C(C=C1)CN2CCOCC2
Canonical SMILES	CC(=O)NC(=S)NC1=CC=C(C=C1)CN2CCOCC2
PubChem Compound	851457
Last Modified	Nov 11 2021

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